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The table below summarizes the key identifiers and physical properties for 9-Vinylanthracene, a specific

isomer of vinylanthracene. Note that commercial products and scientific literature often focus on the 9-

isomer [1] [2].

Property Value / Description

CAS Number 2444-68-0 [1]

IUPAC Name 9-Ethenylanthracene [1]

Molecular Formula C₁₆H₁₂ [1]

Molecular Weight 204.27 g/mol [1]

Appearance White to Yellow to Orange Powder or Crystals [1]

Melting Point 66 °C [1]

Boiling Point 145 °C at 0.02 mmHg [1]

Density 1.112 g/cm³ [1]

Flash Point 172.4 °C [1]

Canonical SMILES C=Cc1c2ccccc2cc3ccccc13 [1]
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Property Value / Description

Storage 0-10 °C, protected from heat [1]

Primary Applications in Research

1-Vinylanthracene and its derivatives serve as versatile precursors in advanced materials science and drug

delivery.

Drug Delivery Systems: 9-Vinylanthracene (VA) is used as a functional monomer to create
Molecularly Imprinted Polymers (MIPs) [2]. In one study, it was copolymerized with other monomers

to create a "floating" drug delivery system for the antibiotic Levofloxacin, enhancing its bioavailability
and providing controlled release in the gastrointestinal tract [2].

Organic Electronics: Poly(1-vinyl anthracene) is a polymer studied for use in optoelectronic
devices like Organic Light-Emitting Diodes (OLEDs) and organic photodetectors due to its unique

electronic and optical properties [3].
Functional AIE Dyes: 9-position functionalized anthracene derivatives, synthesized from
vinylanthracene precursors, exhibit Aggregation-Induced Emission (AIE) [4]. Unlike traditional
dyes that quench in aggregate states, AIE dyes intensify their emission, making them valuable for

sensing pH changes, quantifying proteins, and bioimaging [4].

Experimental Protocols and Workflows

Synthesis of 9-Styrylanthracene Dyes via Heck Reaction

The following diagram illustrates a common and robust method for creating 9-position functionalized

anthracene derivatives, which leverages the palladium-catalyzed Heck coupling reaction [4].
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Synthesis workflow for 9-styrylanthracene dyes.

Detailed Methodology:

Reaction Setup: The core structure is synthesized via a palladium-catalyzed Heck coupling
between an anthracene halide and a vinyl compound [4].

Catalyst Systems:
Ligand-free system: Uses Pd(OAc)₂ and K₃PO₄ in dimethylacetamide (DMA) [4].

Traditional system: Uses the ligand triphenylphosphine (PPh₃) [4].
Post-processing: Products are characterized by ¹H- and ¹³C-NMR and mass spectrometry to

confirm structure and purity [4].
Derivatization: A neutral dye can be converted to a positively charged dye (e.g., dye 3 in the study)

by refluxing with methyl iodide (CH₃I), followed by ion exchange with KPF₆ [4].

Fabrication of MIPs for Drug Delivery
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This diagram outlines the process of creating molecularly imprinted polymers using 9-vinylanthracene as a

monomer for a drug delivery system.

Pre-polymerization Mixture:
9-Vinylanthracene (VA),

Template Drug (e.g., Levofloxacin),
Cross-linker (e.g., EDMA),

Initiator (e.g., AIBN)

Polymerization
(Heating to initiate)

MIP Composite
(Template encapsulated)

Template Removal
(Washing)

Final MIP with
Specific Binding Cavities

Drug Rebinding for
Controlled Release

Click to download full resolution via product page

Workflow for creating MIP-based drug delivery systems.

Detailed Methodology:

Polymerization: The functional monomer (9-vinylanthracene), cross-linker (ethylene glycol

dimethacrylate, EDMA), and the template drug molecule (e.g., Levofloxacin) are combined with an
initiator (AIBN) [2].
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Template Removal: After polymerization, the template drug is washed (extracted) from the polymer

matrix, leaving behind specific binding cavities [2] [5].
Drug Loading and Release: The MIP can be reloaded with the drug. The specific interactions

between the polymer and the drug within the cavities enable controlled and sustained release
kinetics, functioning as a targeted drug reservoir [2] [5].

Key Experimental Findings

Research on anthracene derivatives has yielded significant insights into their behavior, particularly their

photophysical properties.

Finding / Property Description Significance / Application

Aggregation-Induced
Emission (AIE)

9-postition derivatives show weak
emission in solution but intense

fluorescence in aggregate or solid
state [4].

Overcomes Aggregation-Caused
Quenching (ACQ); ideal for

bioimaging and chemical sensing in
aqueous environments [4].

Solvatochromism Emission color (Stokes shift) changes
with solvent polarity for some

derivatives (e.g., Dyes 2 & 3) [4].

Useful for designing environmental
sensors and probing micro-

environments in cells [4].

Viscosity Response Emission intensity increases in highly

viscous environments (e.g., glycerol)
due to restricted molecular rotation

[4].

Can be used to map intracellular

viscosity changes, which are linked to
cell health and function [4].

MIP Floating
Behavior

LC-MIPs coated on carbon

nanotubes using VA showed solvent-
responsive deformation, enabling

floatation for over 24 hours [2].

Enables development of

gastroretentive drug delivery systems
that remain in the stomach to

enhance drug absorption [2].

Conclusion

1-Vinylanthracene is a high-value specialty chemical for researchers. Its primary utility lies in its vinyl

group, which allows it to be readily incorporated into sophisticated polymer systems like MIPs for advanced
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drug delivery and as a core structure for creating tunable AIE-active fluorescent dyes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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